Cas no 2580223-33-0 (2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid)

• Product Name: 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid
• CAS No: 2580223-33-0
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 6051282
• PubChem ID: 165888978
• Update Time: 2025-10-30

2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725941
• 2-[2-(2-{[(benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid
• 2580223-33-0
• 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid

• Inchi： 1S/C16H21NO6/c18-14(19)10-16(12-21-8-9-23-16)6-7-17-15(20)22-11-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,17,20)(H,18,19)
• InChI Key： BKGZYHSHSOXCBF-UHFFFAOYSA-N
• SMILES： O1CCOCC1(CC(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid

Comprehensive Overview of 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid (CAS No. 2580223-33-0)

In the realm of synthetic organic chemistry, 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid (CAS No. 2580223-33-0) has emerged as a compound of significant interest due to its unique structural features and potential applications in pharmaceutical research and material science. This carbamate-protected amino acid derivative incorporates a 1,4-dioxane ring, which enhances its stability and solubility, making it a versatile intermediate in drug discovery and development.

The compound's molecular structure is characterized by a benzyloxycarbonyl (Cbz) protecting group, a common motif in peptide synthesis. This group safeguards the amino functionality during multi-step reactions, a critical feature for researchers designing peptidomimetics or small-molecule inhibitors. Recent trends in AI-driven drug discovery have amplified the demand for such building blocks, as they enable rapid prototyping of novel therapeutic candidates targeting GPCRs or enzyme active sites.

From a synthetic perspective, the 1,4-dioxane moiety in CAS 2580223-33-0 offers distinct advantages. Its oxygen atoms can participate in hydrogen bonding, improving the compound's bioavailability – a hot topic in medicinal chemistry optimization discussions. Moreover, the acetic acid tail provides a convenient handle for further derivatization via amide coupling or esterification, aligning with current interests in click chemistry and fragment-based drug design.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the chiral purity of the 1,4-dioxane system. This aspect resonates with the growing emphasis on stereoselective synthesis in modern pharmaceutical manufacturing, where regulatory agencies increasingly scrutinize enantiomeric purity of drug intermediates.

In material science applications, the amphiphilic nature of 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid has sparked interest for designing smart polymers with pH-responsive behavior. Researchers exploring drug delivery systems particularly value its balanced hydrophobic/hydrophilic properties, which can be fine-tuned by modifying the Cbz group or the dioxane ring substitution pattern.

The compound's stability profile makes it suitable for high-throughput screening platforms, addressing the pharmaceutical industry's need for robust screening libraries. Its compatibility with automated synthesis platforms also positions it as a valuable asset in combinatorial chemistry workflows, a field experiencing renewed interest due to advances in machine learning-assisted molecular design.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such intermediates. The 2580223-33-0 compound can be synthesized using atom-economical routes, with potential for biocatalytic methods – topics frequently searched in connection with sustainable pharmaceutical manufacturing.

From a regulatory standpoint, the compound's non-toxic degradation products and absence of structural alerts make it attractive for preclinical development. This aligns with current industry focus on early ADMET prediction and lead compound optimization, where molecular properties are scrutinized long before clinical trials.

The scientific literature reveals growing applications of CAS 2580223-33-0 in developing protein-protein interaction inhibitors, particularly for challenging targets like PPI interfaces. Its modular structure allows for systematic exploration of pharmacophore space, a strategy gaining traction in structure-based drug design circles.

In conclusion, 2-[2-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-1,4-dioxan-2-yl]acetic acid represents a multifaceted chemical tool whose importance continues to grow across multiple disciplines. Its combination of synthetic versatility, favorable physicochemical properties, and compatibility with modern drug discovery paradigms ensures its ongoing relevance in cutting-edge research and development initiatives.